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Compound of Interest

Compound Name: 2-Amino-4-hydroxybenzothiazole

Cat. No.: B1294697 Get Quote

Introduction

2-Amino-4-hydroxybenzothiazole is a heterocyclic amine that serves as a valuable precursor

in the synthesis of various organic compounds. Its structure incorporates the benzothiazole

moiety, which is a key component in a wide range of biologically active molecules and

functional materials. In the realm of dye chemistry, substituted 2-aminobenzothiazoles are

pivotal intermediates for producing high-performance azo dyes, known for their vibrant colors

and excellent fastness properties.[1][2] Azo dyes derived from benzothiazole scaffolds are

extensively used as colorants for textiles, plastics, and in the formulation of photographic

chemicals.[1][3]

The general synthesis of azo dyes involves a two-step process: the diazotization of a primary

aromatic amine followed by a coupling reaction with an electron-rich nucleophile, such as a

phenol or an aniline derivative.[4][5] This document provides a detailed protocol for the

synthesis of azo dyes using 2-Amino-4-hydroxybenzothiazole as the diazo component. The

methodologies are based on established procedures for structurally similar aminobenzothiazole

derivatives.[6][7]

General Synthesis Pathway
The synthesis of azo dyes from 2-Amino-4-hydroxybenzothiazole proceeds via the formation

of a diazonium salt intermediate, which is then coupled with a suitable aromatic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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